2-Cyano-2-cyclopentylideneethanethioamide
Overview
Description
2-Cyano-2-cyclopentylideneethanethioamide is a useful research compound. Its molecular formula is C8H10N2S and its molecular weight is 166.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Regioselective Synthesis Applications
- Synthesis of Thiazoles : Cyclocondensation of specific compounds leads to the formation of thiazoles, which are important in various chemical reactions (Bakavoli et al., 2009).
Catalysis and Chemical Reactions
- Selective Hydrogenation : A catalyst made of Pd nanoparticles supported on mesoporous graphitic carbon nitride shows high activity and selectivity in hydrogenation reactions (Wang et al., 2011).
- Stereocontrol in Synthesis : Cyano groups play a role in stereocontrol during intramolecular hydrosilylation, aiding in the synthesis of complex molecular structures (Tamao et al., 1986).
Material Science and Engineering
- Optical Properties : Cyano derivatives exhibit different optical properties due to their distinct stacking modes, useful in materials science (Song et al., 2015).
Synthesis of Novel Compounds
- Organic Synthesis Reagents : Cyano derivatives are used as reagents for the synthesis of various organic compounds, such as ethyl nicotinates and nicotinonitriles (Dyachenko, 2019).
Antimicrobial Applications
- Synthesis of Antimicrobial Dyes : Novel dyes and dye precursors based on cyano derivatives exhibit significant antimicrobial activity (Shams et al., 2011).
Chemical Activation and Synthesis
- Activation Group for Cycloaddition : The cyano group serves as a traceless activation group for cycloaddition, useful in synthesizing pyrrolidines (Li et al., 2015).
Properties
IUPAC Name |
2-cyano-2-cyclopentylideneethanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2S/c9-5-7(8(10)11)6-3-1-2-4-6/h1-4H2,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCXXZJAUUBAXIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=C(C#N)C(=S)N)C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40353446 |
Source
|
| Record name | 2-cyano-2-cyclopentylideneethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40353446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
129224-51-7 |
Source
|
| Record name | 2-cyano-2-cyclopentylideneethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40353446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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